Cas no 112247-07-1 (C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE)

• Product Name: C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
• CAS No: 112247-07-1
• MF: C₇₂H₁₁₂O₈
• MW: 1105.65490341187
• CID: 129578
• PubChem ID: 329756112
• Update Time: 2025-04-19

C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Chemical and Physical Properties

Names and Identifiers

• C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
• 1-Acetoxy-4-methylcalixarene
• 4-Methyl-1-acetoxycalixarene [mixture of [6] and [8]] (contains 5-Acetone)
• c-undecylcalix[4]resorcinarene
• Hexamethyl(hexaacetoxy)calixarene
• C-Undecylcalix[4]resorcinarene C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
• 4-Methyl-1-acetoxycalixarene [mixture of [6] and [8]] (contains 5-10% Acetone)
• 2,4,6,8-Tetraundecyl-1,3,5,7(1,3)-tetrabenzenacyclooctaphan-14,16,34,36,54,56,74,76-octaol
• (2s,4s,6s,8s)-2,4,6,8-tetraundecyl-1,3,5,7(1,3)-tetrabenzenacyclooctaphan-14,16,34,36,54,56,74,76-octaol
• C-Undecylcalix[4]resorcinarenemonohydrate
• SCHEMBL12733303
• 116780-43-9
• 112247-07-1
• 2,8,14,20-Tetra(n-undecyl)resorcin[4]arene
• SCHEMBL16543539
• SCHEMBL946358
• C-UNDECYLCALIX(4)RESORCINARENE CH3OH
• 2,8,14,20-tetra(undecyl)pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol
• 847018-76-2
• 2,8,14,20-tetraundecylpentacyclo[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]octacosa-1(25),3,5,7(28),9(27),10,12,15(26),16,18,21,23-dodecaen-4,6,10,12,16,18,22,24-octol
• NLPGYPIHQCVVRO-UHFFFAOYSA-N

• MDL： MFCD00192571
• Inchi： 1S/C72H112O8/c1-5-9-13-17-21-25-29-33-37-41-53-57-45-59(67(75)49-65(57)73)54(42-38-34-30-26-22-18-14-10-6-2)61-47-63(71(79)51-69(61)77)56(44-40-36-32-28-24-20-16-12-8-4)64-48-62(70(78)52-72(64)80)55(60-46-58(53)66(74)50-68(60)76)43-39-35-31-27-23-19-15-11-7-3/h45-56,73-80H,5-44H2,1-4H3
• InChI Key： NLPGYPIHQCVVRO-UHFFFAOYSA-N
• SMILES： OC1=CC(=C2C=C1C(C1=C(C=C(C(=C1)C(C1=C(C=C(C(=C1)C(C1=C(C=C(C(=C1)C2CCCCCCCCCCC)O)O)CCCCCCCCCCC)O)O)CCCCCCCCCCC)O)O)CCCCCCCCCCC)O

Computed Properties

• Exact Mass: 1122.85000
• Monoisotopic Mass: 1104.836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 1.4
• Topological Polar Surface Area: 251

Experimental Properties

• Color/Form: Beige powder
• Density: 1.039
• Melting Point: 293-295 °C (lit.)
• Boiling Point: 1082.7°Cat760mmHg
• Flash Point: 326.9°C
• Refractive Index: 1.544
• PSA: 171.07000
• LogP: 21.79170
• Solubility: Not determined

C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：4.1
• PackingGroup：II